
An In-depth Technical Guide to the Safe
Handling of Butanoic Pentanoic Anhydride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Butanoic Pentanoic Anhydride

Cat. No.: B16346005

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Mixed anhydrides, such as Butanoic Pentanoic Anhydride, are highly reactive and valuable

reagents in organic synthesis, particularly favored for their role as potent acylating agents in

the formation of amides and esters under mild conditions.[1] Their heightened reactivity,

however, necessitates a rigorous and well-informed approach to their handling and safety. This

guide provides a comprehensive overview of the essential safety protocols, hazard mitigation

strategies, and emergency procedures for Butanoic Pentanoic Anhydride, drawing from

established data on closely related acid anhydrides to ensure a high standard of laboratory

safety.

Chemical and Physical Profile
Butanoic Pentanoic Anhydride (CAS No. 606490-27-1) is a mixed carboxylic anhydride with

the molecular formula C₉H₁₆O₃ and a molecular weight of 172.22 g/mol .[2][3][4] While specific

physical data for this mixed anhydride is not extensively published, its properties can be

inferred from its symmetrical counterparts, butanoic (butyric) anhydride and pentanoic (valeric)

anhydride. These related compounds are combustible, corrosive liquids with a pungent,

stenching odor.[5][6] They are also sensitive to air and moisture, reacting with water to form

their respective carboxylic acids.[7][8]
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Property
Butanoic
Anhydride

Pentanoic
Anhydride

Butanoic Pentanoic
Anhydride

CAS Number 106-31-0[9] 2082-59-9[10] 606490-27-1[2]

Molecular Formula C₈H₁₄O₃[5] C₁₀H₁₈O₃[10] C₉H₁₆O₃[2]

Molecular Weight 158.19 g/mol [5] 186.25 g/mol [10] 172.22 g/mol [2]

Boiling Point 198 - 199 °C[5] 218 °C[10] Data not available

Melting Point -75 to -66 °C[5] -56 °C[10] Data not available

Density
0.967 g/cm³ at 25

°C[5]
0.925 g/mL[10] Data not available

Hazard Identification and Risk Assessment
The primary hazards associated with butanoic pentanoic anhydride are derived from its

corrosivity and reactivity. It is classified as a substance that causes severe skin burns and eye

damage.[5] Inhalation of its vapors can lead to severe irritation and chemical burns of the

respiratory tract, potentially causing spasm, inflammation, and pulmonary edema. Ingestion is

also highly hazardous, causing burns to the gastrointestinal tract.[7][11]

GHS Hazard Statements:

H227: Combustible liquid.[5]

H302: Harmful if swallowed.[5]

H314: Causes severe skin burns and eye damage.[5][12]

H402: Harmful to aquatic life.[5]

The compound is reactive with water, oxidizing agents, reducing agents, acids, and alkalis.[7]

[11] Contact with moisture can lead to a reaction that releases butanoic and pentanoic acid,

and containers may explode if heated or contaminated with water.[11][13]
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Engineering and Administrative Controls: The First Line
of Defense
A multi-layered approach to safety, beginning with engineering and administrative controls, is

critical to minimize exposure risk.

Engineering Controls:

Chemical Fume Hood: All handling of butanoic pentanoic anhydride, including weighing,

transferring, and use in reactions, must be conducted within a certified chemical fume hood

to control vapor inhalation.[8]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[14]

Proximity of Safety Equipment: Ensure that a safety shower and an eyewash station are

readily accessible and in close proximity to the workstation.[7][11]

Administrative Controls:

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this chemical.

Training: All personnel must receive specific training on the hazards and safe handling

procedures for corrosive and water-reactive chemicals before being permitted to work with

them.[14]

Restricted Access: The area where the anhydride is being used should be clearly marked,

and access should be restricted to authorized personnel.
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Least Effective
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Caption: Hierarchy of Controls for Chemical Safety.

Personal Protective Equipment (PPE)
The correct selection and use of PPE is the final barrier between the researcher and the

chemical. It is mandatory for all personnel handling butanoic pentanoic anhydride.[15]

Hand Protection: Use gloves made from nitrile or butyl rubber.[16][17] Avoid latex gloves due

to poor chemical resistance.[18] Gloves should be inspected before use and disposed of

according to institutional guidelines.[19]

Eye and Face Protection: Chemical safety goggles that provide a secure seal around the

eyes are required.[16] For operations with a higher risk of splashing, a full-face shield must

be worn in addition to goggles.[6][18]

Skin and Body Protection: A flame-retardant, chemical-resistant laboratory coat is mandatory.

[8] For larger-scale operations or when handling significant quantities, an acid-resistant

apron and boots should be used.[17][18]
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Respiratory Protection: When engineering controls are insufficient, or during emergency

situations, a full-face respirator with an appropriate acid gas cartridge or a self-contained

breathing apparatus (SCBA) must be used.[16][18] Respirator use requires a formal

respiratory protection program, including fit testing.[16]

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is essential to prevent accidents.

Handling Protocol:

Preparation: Before starting work, ensure all necessary PPE is worn correctly and that the

fume hood is functioning properly.[8] Clear the workspace of any unnecessary items.

Inert Atmosphere: Handle and store the chemical under an inert gas (e.g., argon or nitrogen)

to prevent reaction with atmospheric moisture.[5]

Dispensing: When transferring the liquid, use caution to avoid splashing. Ground all

equipment to prevent static discharge.[6]

Incompatible Materials: Keep the anhydride away from water, moisture, strong oxidizing

agents, acids, bases, and alcohols.[7][11] Never add water directly to the anhydride.[6]

Closure: Keep the container tightly closed when not in use.[7]

Storage Protocol:

Store in a cool, dry, well-ventilated area designated for corrosive materials.[7][14]

The storage area should be segregated from incompatible materials.[6]

Keep containers away from heat, sparks, and open flames.[7][13]

Store in a locked-up, approved area to prevent unauthorized access.[5]

Emergency Procedures: Spill, Exposure, and Fire
Immediate and correct response to an emergency is critical to mitigating harm.
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First-Aid Measures:

Inhalation: Immediately move the exposed person to fresh air.[6] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate

medical attention.[20]

Skin Contact: Take off all contaminated clothing immediately.[5] Rinse the affected skin with

large amounts of water for at least 15 minutes.[6][11] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[6][12] Remove contact lenses if present and

easy to do. Continue rinsing.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

have them drink plenty of water or milk.[12] Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[20]

Exposure Type

Immediate Action

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Clothing
Rinse Skin (15+ min) Rinse Eyes (15+ min) Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate
Medical Attention
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Caption: First-Aid Workflow for Chemical Exposure.

Spill and Leak Procedures:

Evacuate: Evacuate non-essential personnel from the spill area.[17]

Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

Contain: Stop the leak if it can be done without risk. Absorb the spill with a dry, inert, non-

combustible material such as sand or earth.[11] Do not use combustible materials like

sawdust.

Neutralize: Cautiously neutralize the residue with a suitable agent like sodium bicarbonate, if

appropriate and safe to do so.

Collect: Place the absorbed material into a suitable, labeled container for hazardous waste

disposal. Do not get water inside the container.

Firefighting Measures:

The compound is a combustible liquid.[5]

Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), dry sand, or alcohol-

resistant foam.[5][13] Do not use water, as it will react violently.

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[13][17]

Hazards: Containers may explode when heated.[13] Thermal decomposition can release

irritating and toxic gases and vapors.[12][13]

Waste Disposal
Chemical waste must be managed in full compliance with local, regional, and national

regulations.[17]

Containerization: Collect all waste, including contaminated absorbents and PPE, in a

designated, properly labeled, and sealed container for hazardous waste.[5]
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Labeling: The waste container must be clearly labeled with its contents.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do

not attempt to dispose of this chemical down the drain or with general trash.[5][13]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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